Cas no 329903-83-5 (4-chloro-2-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenol)

• Product Name: 4-chloro-2-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenol
• CAS No: 329903-83-5
• MF: C₁₇H₁₇ClN₂O₃
• MW: 332.781483411789
• CID: 6036067
• PubChem ID: 2887894
• Update Time: 2025-05-21

4-chloro-2-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenol
• 4-chloro-2-(5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenol
• Phenol, 4-chloro-2-[5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]-
• CCG-17910
• SR-01000455065-1
• AKOS016043449
• SR-01000455065
• 329903-83-5
• HMS1478F04
• F0913-0774
• ChemDiv3_001874
• AKOS000662795
• 4-chloro-2-[5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenol
• IDI1_020840

• Inchi： 1S/C17H17ClN2O3/c1-22-16-6-3-10(7-17(16)23-2)13-9-14(20-19-13)12-8-11(18)4-5-15(12)21/h3-8,13,19,21H,9H2,1-2H3
• InChI Key： PUKQIDQVJKYYLC-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(Cl)C=C1C1CC(C2=CC=C(OC)C(OC)=C2)NN=1

Computed Properties

• Exact Mass: 332.0927701g/mol
• Monoisotopic Mass: 332.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Melting Point: 165 °C(Solv: ethanol (64-17-5))
• Boiling Point: 491.2±55.0 °C(Predicted)
• pka: 8.82±0.48(Predicted)

Additional information on 4-chloro-2-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenol

Introduction to 4-Chloro-2-5-(3,4-Dimethoxyphenyl)-4,5-Dihydro-1H-Pyrazol-3-ylphenol (CAS No. 329903-83-5)

4-Chloro-2-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenol (CAS No. 329903-83-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a chloro group and dimethoxyphenyl substituents, contribute to its distinct chemical and biological properties.

The chemical structure of 4-chloro-2-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenol is characterized by a pyrazole ring system fused with a phenolic moiety. The presence of the chloro and dimethoxy groups on the phenyl ring imparts specific electronic and steric effects that influence its reactivity and biological activity. These structural elements make it an interesting candidate for various pharmacological studies.

Recent research has highlighted the potential of pyrazole derivatives in various therapeutic areas, including anti-inflammatory, antitumor, and antimicrobial activities. 4-Chloro-2-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenol has been investigated for its anti-inflammatory properties due to its ability to inhibit key enzymes involved in the inflammatory response. Studies have shown that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

In addition to its anti-inflammatory effects, 4-chloro-2-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenol has demonstrated promising antitumor activity. Research conducted on various cancer cell lines has revealed that this compound can induce apoptosis and inhibit cell proliferation by targeting multiple signaling pathways. For instance, it has been shown to downregulate the expression of Bcl-2, an anti-apoptotic protein, and upregulate the expression of Bax, a pro-apoptotic protein.

The antimicrobial properties of pyrazole derivatives have also been a focus of recent studies. 4-Chloro-2-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenol has been tested against a range of bacterial strains and has shown significant inhibitory effects on both Gram-positive and Gram-negative bacteria. This broad-spectrum activity makes it a potential candidate for developing new antimicrobial agents.

Beyond its direct biological activities, 4-chloro-2-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenol has also been explored as a lead compound for drug development. Its unique structure provides a scaffold for further chemical modifications to enhance its potency and selectivity. For example, researchers have synthesized various analogs by introducing different functional groups at specific positions on the pyrazole ring or the phenolic moiety. These modifications have led to compounds with improved pharmacokinetic properties and enhanced therapeutic efficacy.

The synthesis of 4-chloro-2-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenol typically involves multi-step reactions starting from readily available precursors. The key steps include the formation of the pyrazole ring through cyclization reactions and subsequent functionalization to introduce the desired substituents. The synthetic route is optimized to ensure high yields and purity of the final product.

In terms of safety and toxicity profiles, preliminary studies have indicated that 4-chloro-2-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-y\-lphenol exhibits low toxicity in in vitro assays. However, further in vivo studies are necessary to fully evaluate its safety in animal models before advancing to clinical trials.

The potential applications of 4-chloro\-2\-5-(3\-4\-dimethoxyphenyl)\--\ 4\,-\ 5\-dihydro\-1H\-pyrazol\-3\-ylphenol extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in other industries such as agrochemicals and materials science. For instance, it can be used as an intermediate in the synthesis of pesticides or as a functional material with specific optical or electronic properties.

In conclusion, 4-Chloro-\ 2-\ 5-\ (3,\ 4-\ dimethoxyphenyl)\ -\ 4,\ 5-\ dihydro-\ 1H-\ pyrazol-\ 3-\ ylphenol (CAS No.\ 329903-\ 83-\ 5) is a versatile compound with promising biological activities and potential applications in various fields. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for therapeutic use.